Cas no 2763583-88-4 (rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride)

• Product Name: rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride
• CAS No: 2763583-88-4
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 5915122
• PubChem ID: 165715483
• Update Time: 2025-06-10

rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride
• EN300-37152243
• 2763583-88-4
• Z5396947265

• Inchi： 1S/C10H18N2O.ClH/c1-12(2)10(13)8-6-3-4-7(5-6)9(8)11;/h6-9H,3-5,11H2,1-2H3;1H/t6-,7+,8+,9-;/m1./s1
• InChI Key： QMYJFJMGVKKUEH-WZSOELRKSA-N
• SMILES： Cl.O=C([C@@H]1[C@@H]([C@H]2CC[C@@H]1C2)N)N(C)C

Computed Properties

• Exact Mass: 218.1185909g/mol
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride

Research Briefing on rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride (CAS: 2763583-88-4)

The compound rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride (CAS: 2763583-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a modulator of biological targets, particularly in the central nervous system (CNS).

One of the key advancements in the study of this compound is its enantioselective synthesis, which has been optimized to improve yield and purity. Researchers have employed advanced chiral resolution techniques and catalytic asymmetric synthesis to obtain the desired stereoisomer with high enantiomeric excess. The hydrochloride salt form has been particularly noted for its enhanced solubility and stability, which are critical for pharmacokinetic studies and formulation development.

Pharmacological evaluations have revealed that rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride acts as a potent ligand for specific neurotransmitter receptors, including those involved in pain modulation and neuroprotection. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier efficiently, suggesting its potential for treating CNS disorders such as neuropathic pain, epilepsy, and neurodegenerative diseases. Preliminary data from animal models indicate a favorable safety profile, with minimal off-target effects.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the translational research of this compound. A phase I clinical trial is currently underway to assess its safety, tolerability, and pharmacokinetics in healthy volunteers. If successful, this could pave the way for further development as a novel therapeutic agent. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) optimization.

In conclusion, rac-(1R,2S,3R,4S)-3-amino-N,N-dimethylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride represents a promising scaffold for drug discovery. Its unique pharmacological properties and recent advancements in synthesis and characterization highlight its potential as a lead compound for CNS-targeted therapies. Future research should focus on elucidating its precise mechanism of action and expanding its therapeutic applications through rigorous preclinical and clinical studies.